Cas no 945381-61-3 (5-[2-(diethylamino)ethyl]-3-methyl-4-oxo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carbaldehyde)

• Product Name: 5-[2-(diethylamino)ethyl]-3-methyl-4-oxo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• CAS No: 945381-61-3
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 5228293
• Update Time: 2025-07-08

5-[2-(diethylamino)ethyl]-3-methyl-4-oxo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-diethylaminoethyl)-3-methyl-4-oxo-4,5,6,7-tetrahydro-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• 5-[2-(diethylamino)ethyl]-3-methyl-4-oxo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carbaldehyde

• Inchi： 1S/C15H23N3O2/c1-4-17(5-2)8-9-18-7-6-12-14(15(18)20)11(3)13(10-19)16-12/h10,16H,4-9H2,1-3H3
• InChI Key： DPMKGUCQVRDYGK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCN(CC)CC)CCC2NC(C=O)=C(C)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-[2-(diethylamino)ethyl]-3-methyl-4-oxo-1H,4H,5H,6H,7H-pyrrolo[3,2-c]pyridine-2-carbaldehyde

5-[2-(Diethylamino)Ethyl]-3-Methyl-4-Oxo-1H,4H,5H,6H,7H-Pyrrolo[3,2-C]Pyridine-2-Carbaldehyde (CAS No. 945381-61-3)

The compound 5-[2-(Diethylamino)Ethyl]-3-Methyl-4-Oxo-1H,4H,5H,6H,7H-Pyrrolo[3,2-C]Pyridine-2-Carbaldehyde with CAS No. 945381-61-3 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and versatile applications. Recent studies have highlighted its potential in drug discovery and as a building block for advanced materials.

Pyrrolopyridines are heterocyclic compounds characterized by the fusion of a pyrrole ring with a pyridine ring. The presence of nitrogen atoms in both rings contributes to their aromaticity and reactivity. In the case of 5-[2-(Diethylamino)Ethyl]-3-Methyl-4-Oxo..., the structure includes a diethylamino group attached to an ethyl chain at position 5 and a methyl group at position 3. The carbonyl group at position 4 adds to the compound's functional diversity.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed various methods to optimize its synthesis pathway. For instance, one study utilized a two-step process involving the condensation of appropriate starting materials followed by oxidation to introduce the carbonyl group. The reaction conditions were carefully controlled to ensure high yields and purity.

The diethylamino group in this compound plays a crucial role in its chemical reactivity and biological activity. This group is known for its ability to act as a nucleophile in various reactions. In medicinal chemistry, such groups are often used to enhance drug absorption and bioavailability. Recent studies have explored the use of this compound as a precursor for developing bioactive molecules targeting specific cellular pathways.

Another area of interest is the optoelectronic properties of this compound. Pyrrolopyridines are known for their ability to absorb light across a wide spectrum due to their conjugated systems. Researchers have investigated its potential as an active layer material in organic photovoltaic devices (OPVs). Initial findings suggest that it could improve device efficiency by enhancing charge transport properties.

In terms of biological activity, 5-[2-(Diethylamino)Ethyl]-... has shown promise in vitro as an inhibitor of certain enzymes involved in metabolic disorders. A recent study demonstrated its ability to modulate enzyme activity without significant cytotoxicity against normal cells. This makes it a potential candidate for further preclinical studies.

The synthesis of this compound involves multiple steps requiring precise control over reaction conditions. The starting materials include aromatic aldehydes and amine derivatives. The reaction sequence typically involves nucleophilic addition followed by cyclization under acidic or basic conditions. Optimization of these steps is critical to achieve high purity and yield.

From an environmental standpoint, researchers have also evaluated the degradation pathways of this compound under various conditions such as UV light and microbial action. Understanding its environmental fate is essential for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, 5-[2-(Diethylamino)Ethyl]-... (CAS No. 945381-61-3) is a multifaceted compound with applications spanning drug discovery and materials science. Its unique structure provides opportunities for further exploration in both academic research and industrial development.